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Compound of Interest

Compound Name: 18:0 EPC chloride

Cat. No.: B11935046

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of 18:0 EPC chloride, a synthetic
cationic phospholipid with significant applications in research and pharmaceutical development.
This document details its chemical properties, applications, and relevant experimental
methodologies.

Core Concepts and Properties

18:0 EPC chloride, chemically known as 1,2-distearoyl-sn-glycero-3-ethylphosphocholine
chloride, is a cationic derivative of phospholipids.[1][2][3] It is characterized by two 18-carbon
saturated fatty acid tails (stearic acid).[1][2] This structure imparts unique properties, making it
a valuable tool in various biological and pharmaceutical applications. A key feature of 18:0 EPC
chloride is its low toxicity and biodegradability, as it is composed of biological metabolites
linked by ester bonds.[1][2][3][4]

Chemical and Physical Properties

The fundamental properties of 18:0 EPC chloride are summarized in the table below. This
data is essential for its handling, formulation, and application in experimental settings.
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Property Value References

1,2-distearoyl-sn-glycero-3-
Synonyms ethylphosphocholine (chloride [2][3]
salt), 18:0 EPC (chloride)

CAS Number 328268-13-9 [1][2]
Molecular Formula C46H93CINO8P [11[2][5]
Molecular Weight 854.66 g/mol [2][6]
Appearance Powder [7]

Purity >99% (TLC) [41[7][8]
Storage Temperature -20°C [11[2][4][71(8]
Solubility Soluble in chloroform [41[5]

Applications in Research and Drug Development

18:0 EPC chloride's cationic nature and lipid structure make it suitable for a range of
applications, primarily centered around the delivery of therapeutic molecules and the
modulation of immune responses.

Liposome Preparation and Drug Delivery

18:0 EPC chloride is frequently used in the preparation of liposomes, which are artificial
vesicles used to deliver drugs and other active agents to cells.[4][8] Its cationic charge
facilitates interaction with negatively charged cell membranes, potentially enhancing cellular
uptake. It can be a component of lipid nanoparticles for various delivery applications.[7]

Vaccine Adjuvant

Cationic lipids, including 18:0 EPC chloride, are recognized for their role as co-adjuvants in
vaccines, where they can enhance the immunogenicity of antigens.[7] They have been shown
to upregulate the co-stimulatory molecules CD80 and CD86, which are crucial for T-cell
activation and the initiation of an adaptive immune response.[7]
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Antimicrobial Research

A notable application of 18:0 EPC chloride is in antimicrobial research. It has been
demonstrated to significantly improve the efficacy of eugenol, a natural antimicrobial
compound, against Escherichia coli.[6] This synergistic effect is observed at critical
concentrations of 18:0 EPC chloride, ranging from 2.34 to 2.93 pM.[6]

Experimental Protocols and Methodologies
General Liposome Preparation Workflow

The following diagram illustrates a general workflow for the preparation of liposomes
incorporating 18:0 EPC chloride. The specific ratios of lipids and the choice of extrusion pore
size would need to be optimized for the intended application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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